Cas no 13788-77-7 (1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole)

• Product Name: 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole
• CAS No: 13788-77-7
• MF: C₁₅H₁₁N₃O₂
• MW: 265.266742944717
• CID: 2914200
• Update Time: 2025-06-30

1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole
• 1-p-nitrophenyl-3-phenylpyrazole
• 1-(4-nitrophenyl)-3-phenylpyrazole

• Inchi： 1S/C15H11N3O2/c19-18(20)14-8-6-13(7-9-14)17-11-10-15(16-17)12-4-2-1-3-5-12/h1-11H
• InChI Key： GNJJUNIPGWBDIN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C=CC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6

Additional information on 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole

1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole

The compound 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole (CAS No. 13788-77-7) is a heterocyclic aromatic compound with significant interest in the fields of organic chemistry, pharmacology, and materials science. Its structure consists of a pyrazole ring, a five-membered ring containing two nitrogen atoms, substituted with a nitrophenyl group at position 4 and a phenyl group at position 3. This unique combination of functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole has been investigated for its potential as an anti-inflammatory agent. Researchers have found that the nitro group at the para position of the phenyl ring enhances the molecule's ability to inhibit cyclooxygenase enzymes, which are key players in inflammation. This property makes it a promising candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

In addition to its pharmacological applications, 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole has also been explored in the context of organic electronics. The pyrazole ring's conjugated system allows for efficient charge transport properties, making it a potential building block for organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in synthetic methods have enabled the scalable production of this compound, facilitating its integration into next-generation electronic devices.

The synthesis of 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole typically involves a two-step process: the formation of the pyrazole ring followed by substitution reactions to introduce the nitrophenyl and phenyl groups. Modern methodologies often employ microwave-assisted synthesis or catalytic systems to enhance reaction efficiency and yield. These improvements have not only streamlined the production process but also opened up new avenues for exploring its structural analogs and derivatives.

From an environmental standpoint, 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole exhibits moderate biodegradability under aerobic conditions, which is a critical factor for its safe disposal and industrial application. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions, provided appropriate safety measures are implemented during synthesis and use.

In conclusion, 1-(4-Nitrophenyl)-3-phenyl-1H-pyrazole (CAS No. 13788-77-7) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation.